Cas no 77314-75-1 (2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-)

• Product Name: 2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-
• CAS No: 77314-75-1
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 3274102
• PubChem ID: 12889430
• Update Time: 2025-04-21

2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-
• AKOS013720167
• 4-(3-amino-1H-1,2,4-triazol-5-yl)pyridin-2-amine
• CHEMBL298456
• 77314-75-1
• DTXSID201025079

• Inchi： 1S/C7H8N6/c8-5-3-4(1-2-10-5)6-11-7(9)13-12-6/h1-3H,(H2,8,10)(H3,9,11,12,13)
• InChI Key： VEMCMYQHVVXAOJ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=C(C=2)N)=NC(N)=N1

Computed Properties

• Exact Mass: 176.08104428Da
• Monoisotopic Mass: 176.08104428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų